Cas no 847783-42-0 (2-chloro-N-cyclopropyl-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide)

• Product Name: 2-chloro-N-cyclopropyl-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide
• CAS No: 847783-42-0
• MF: C₉H₁₄ClNO₃S
• MW: 251.730360507965
• CID: 3108347
• PubChem ID: 4962601
• Update Time: 2025-04-21

2-chloro-N-cyclopropyl-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-cyclopropyl-N-(1,1-dioxidotetrahydrothien-3-yl)acetamide
• 2-chloro-N-cyclopropyl-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide
• 847783-42-0
• SR-01000070940
• 2-Chloro-N-cyclopropyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
• SR-01000070940-1
• 2-chloro-N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide
• 2-chloro-N-cyclopropyl-N-(1,1-dioxothiolan-3-yl)acetamide
• AKOS016040161
• EN300-13718
• SCHEMBL22481546
• G40738
• AKOS000268877
• CS-0233928
• Z90667642

• Inchi： 1S/C9H14ClNO3S/c10-5-9(12)11(7-1-2-7)8-3-4-15(13,14)6-8/h7-8H,1-6H2
• InChI Key： KGDLPWHPLVKFJG-UHFFFAOYSA-N
• SMILES： ClCC(N(C1CCS(C1)(=O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 251.0382922Da
• Monoisotopic Mass: 251.0382922Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų